2-[3-(2,4-Dimethylphenyl)-6-oxopyridazin-1-yl]acetamide

• IUPAC Name: 2-[3-(2,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C14H15N3O2/c1-9-3-4-11(10(2)7-9)12-5-6-14(19)17(16-12)8-13(15)18/h3-7H,8H2,1-2H3,(H2,15,18)
• InChI Key: JFBQQABMZLGGSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)N)C
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol

Description

2-[3-(2,4-Dimethylphenyl)-6-oxopyridazin-1-yl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is also known as 'DP1' and has been extensively studied for its pharmacological properties, especially its ability to act as a selective antagonist of the prostaglandin D2 receptor.

Mechanism of Action

The mechanism of action of 2-[3-(2,4-Dimethylphenyl)-6-oxopyridazin-1-yl]acetamide involves its ability to selectively bind to the prostaglandin D2 receptor and inhibit its activation. This receptor is involved in the regulation of various physiological processes, including inflammation, pain, and sleep-wake cycles. By blocking the activation of this receptor, the compound can reduce the production of pro-inflammatory mediators and alleviate pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[3-(2,4-Dimethylphenyl)-6-oxopyridazin-1-yl]acetamide have been extensively studied in vitro and in vivo. The compound has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in various cell types. In animal models, the compound has been shown to reduce inflammation and pain in a dose-dependent manner.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[3-(2,4-Dimethylphenyl)-6-oxopyridazin-1-yl]acetamide in lab experiments include its potent anti-inflammatory and analgesic effects, as well as its selectivity for the prostaglandin D2 receptor. However, the compound has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high doses.

Future Directions

There are several future directions for the research and development of 2-[3-(2,4-Dimethylphenyl)-6-oxopyridazin-1-yl]acetamide. One potential avenue is the exploration of its use in the treatment of other inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Another direction is the development of more potent and selective analogs of the compound, which could improve its therapeutic efficacy and reduce potential side effects. Additionally, the compound could be used as a tool compound to study the role of the prostaglandin D2 receptor in various physiological processes.

Synthesis Methods

The synthesis of 2-[3-(2,4-Dimethylphenyl)-6-oxopyridazin-1-yl]acetamide involves a multi-step process that requires the use of various reagents and solvents. The general procedure involves the condensation of 2,4-dimethylphenyl hydrazine with ethyl acetoacetate to form the pyridazinone intermediate, which is then treated with acetic anhydride to yield the final product.

Scientific Research Applications

The scientific research application of 2-[3-(2,4-Dimethylphenyl)-6-oxopyridazin-1-yl]acetamide is primarily focused on its potential use as a therapeutic agent for various diseases. The compound has been shown to exhibit potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of conditions such as asthma, allergic rhinitis, and pain.